N-{3-[(allylamino)carbonyl]-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothien-2-yl}-2-furamide

• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: N-[6-tert-butyl-3-(prop-2-enylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C21H26N2O3S/c1-5-10-22-19(25)17-14-9-8-13(21(2,3)4)12-16(14)27-20(17)23-18(24)15-7-6-11-26-15/h5-7,11,13H,1,8-10,12H2,2-4H3,(H,22,25)(H,23,24)
• InChI Key: FSTZYSSIRJXFGR-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NCC=C)NC(=O)C3=CC=CO3

Description

N-{3-[(allylamino)carbonyl]-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothien-2-yl}-2-furamide is a compound that has been extensively studied in scientific research due to its potential therapeutic applications. This compound is a furan-based derivative that has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of N-{3-[(allylamino)carbonyl]-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothien-2-yl}-2-furamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation, cancer, and microbial growth.
Biochemical and Physiological Effects:
N-{3-[(allylamino)carbonyl]-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothien-2-yl}-2-furamide has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of certain enzymes and proteins. It has also been shown to inhibit the growth of cancer cells and microbial cells.

Advantages and Limitations for Lab Experiments

N-{3-[(allylamino)carbonyl]-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothien-2-yl}-2-furamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized. It has also been extensively studied, and its effects are well-documented. However, one limitation of this compound is that its mechanism of action is not fully understood.

Future Directions

There are several future directions that could be explored in the study of N-{3-[(allylamino)carbonyl]-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothien-2-yl}-2-furamide. One direction is to further investigate its potential use in the treatment of neurological disorders such as Alzheimer’s disease. Another direction is to explore its potential use in combination with other compounds for the treatment of cancer and microbial infections. Additionally, further studies could be done to elucidate its mechanism of action and to identify other potential therapeutic applications.

Synthesis Methods

The synthesis of N-{3-[(allylamino)carbonyl]-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothien-2-yl}-2-furamide involves several steps. The first step is the synthesis of 6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid, which is then reacted with allylamine to form the corresponding amide. The amide is then treated with furan-2-carboxylic acid to yield the final product.

Scientific Research Applications

N-{3-[(allylamino)carbonyl]-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothien-2-yl}-2-furamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer’s disease.